Cas no 2470440-12-9 (ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno4,3-cpyrazol-1-yl}acetate)

• Product Name: ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno4,3-cpyrazol-1-yl}acetate
• CAS No: 2470440-12-9
• MF: C₁₄H₁₁ClN₂O₃S
• MW: 322.766741037369
• MDL: MFCD32711161
• CID: 5671038
• PubChem ID: 155819864
• Update Time: 2025-08-03

ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno4,3-cpyrazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(8-chloro-4-sulfanylidenechromeno[4,3-c]pyrazol-1-yl)acetate
• EN300-27102473
• ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-c]pyrazol-1-yl}acetate
• 2470440-12-9
• ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno4,3-cpyrazol-1-yl}acetate

• MDL： MFCD32711161
• Inchi： 1S/C14H11ClN2O3S/c1-2-19-12(18)7-17-13-9-5-8(15)3-4-11(9)20-14(21)10(13)6-16-17/h3-6H,2,7H2,1H3
• InChI Key： PLSOYUQTWKYRPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1=C(C(O2)=S)C=NN1CC(=O)OCC

Computed Properties

• Exact Mass: 322.0178911g/mol
• Monoisotopic Mass: 322.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.4Ų

Additional information on ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno4,3-cpyrazol-1-yl}acetate

Introduction to Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate (CAS No. 2470440-12-9)

Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate, a compound with the CAS number 2470440-12-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The molecular structure of this compound features a complex arrangement of fused rings, including a chromeno[4,3-cpyrazol] scaffold, which is known for its versatility in drug design and development.

The chromeno[4,3-cpyrazol] core of Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate is particularly noteworthy, as it combines the structural benefits of both chromene and pyrazole moieties. Chromenes are well-documented for their antimicrobial and anti-inflammatory properties, while pyrazoles are recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The synergistic effect of these two heterocyclic systems makes this compound an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit dual functionality. Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate exemplifies this trend by incorporating both chromeno and pyrazol moieties into a single molecular framework. This design approach has been shown to enhance the pharmacological activity and selectivity of compounds, making them more effective against targeted diseases.

The presence of the 8-chloro and 4-sulfanylidene substituents in the molecule further contributes to its unique chemical properties. The chloro group is known to enhance lipophilicity and metabolic stability, while the sulfanylidene moiety can participate in hydrogen bonding interactions with biological targets. These features make Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The chromeno[4,3-cpyrazol] scaffold has been particularly studied for its potential applications in treating various diseases, including cancer and inflammatory disorders. The structural complexity of this compound allows for multiple points of interaction with biological targets, which can lead to enhanced efficacy and reduced side effects.

The synthesis of Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate involves a series of multi-step reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. These advancements in synthetic methodology are crucial for ensuring that pharmaceutical compounds like this one can be produced on a scalable basis for clinical trials and commercial applications.

The pharmacological profile of Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate is still under investigation, but preliminary studies suggest that it may exhibit significant therapeutic potential. The compound has shown promise in vitro as an inhibitor of certain enzymes and receptors involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and to determine its suitability for clinical development.

In conclusion, Ethyl 2-{8-chloro-4-sulfanylidene-1H,4H-chromeno[4,3-cpyrazol-1-yl]acetate represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.